Cas no 766532-19-8 (Pyrene, 1-[[(5-bromopentyl)oxy]methyl]-)

• Product Name: Pyrene, 1-[[(5-bromopentyl)oxy]methyl]-
• CAS No: 766532-19-8
• MF: C₂₂H₂₁BrO
• MW: 381.305545568466
• CID: 1781296
• PubChem ID: 59847010
• Update Time: 2025-04-21

Pyrene, 1-[[(5-bromopentyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1-[[(5-bromopentyl)oxy]methyl]-
• 1-(5-bromopentoxymethyl)pyrene
• 1-{[(5-BROMOPENTYL)OXY]METHYL}PYRENE
• 1-((5-bromopentyloxy)methyl)pyrene
• SCHEMBL4237236
• 1-[(5-Bromopentyloxy)methyl]pyrene
• DTXSID90733214
• 766532-19-8
• PPAHTSWRPNYGAT-UHFFFAOYSA-N

• Inchi： 1S/C22H21BrO/c23-13-2-1-3-14-24-15-19-10-9-18-8-7-16-5-4-6-17-11-12-20(19)22(18)21(16)17/h4-12H,1-3,13-15H2
• InChI Key： PPAHTSWRPNYGAT-UHFFFAOYSA-N
• SMILES： BrCCCCCOCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 380.07758g/mol
• Monoisotopic Mass: 380.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2Ų